Cas no 1864774-28-6 (6-bromo-4-ethoxy-1H-indazole)

6-bromo-4-ethoxy-1H-indazole structure
6-bromo-4-ethoxy-1H-indazole structure
Product Name:6-bromo-4-ethoxy-1H-indazole
CAS No:1864774-28-6
MF:C9H9BrN2O
MW:241.084561109543
CID:6960132
PubChem ID:118663849
Update Time:2025-06-25

6-bromo-4-ethoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • DB-207602
    • 1864774-28-6
    • SCHEMBL17440906
    • 6-Bromo-4-ethoxy-1h-indazole
    • 6-bromo-4-ethoxy-1H-indazole
    • Inchi: 1S/C9H9BrN2O/c1-2-13-9-4-6(10)3-8-7(9)5-11-12-8/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: QNGBSSBTTRVQAA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C=NNC=2C=1)OCC

Computed Properties

  • Exact Mass: 239.98983Da
  • Monoisotopic Mass: 239.98983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.9Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm